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Compound of Interest

Compound Name: ATP disodium salt hydrate

Cat. No.: B1340535

Adenosine 5'-triphosphate (ATP) disodium salt hydrate is a common reagent in many molecular
biology and biochemistry laboratories. While some sources classify it as non-hazardous, others
indicate it may cause damage to organs through prolonged or repeated exposure.[1][2]
Therefore, prudent laboratory practices and adherence to proper disposal procedures are
essential to ensure personnel safety and environmental protection.

Personal Protective Equipment (PPE) and Handling

Before handling ATP disodium salt hydrate, it is crucial to wear appropriate personal
protective equipment. This includes safety glasses with side shields or goggles, gloves, and a
lab coat.[3] Engineering controls, such as ensuring adequate ventilation and using a fume
hood, are also recommended to minimize the risk of dust inhalation.[3][4] Avoid creating dust
when handling the solid form of the compound.[4][5] In case of contact with skin or eyes, rinse
immediately and thoroughly with plenty of water for at least 15 minutes and seek medical
attention.[5][6]

Step-by-Step Disposal Procedure

The proper disposal of ATP disodium salt hydrate and its contaminated containers should be
carried out in accordance with local, regional, and national hazardous waste regulations.[1][7]

o Unused Material: Unused or waste ATP disodium salt hydrate should be collected in a
suitable, sealed, and clearly labeled container for disposal.[3][4] Do not dispose of this
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chemical into drains or sewer systems.[1][4] The material can be sent to a licensed chemical
destruction plant or disposed of through controlled incineration with flue gas scrubbing.[4]

o Spills: In the event of a spill, ventilate the area and wear appropriate PPE.[2] For solid spills,
sweep up the material, avoiding dust formation, and place it into a suitable container for
disposal.[5][6][7] The spill site should be thoroughly cleaned with a damp towel after the
material has been collected.[2]

o Contaminated Packaging: Empty containers may retain product residues and should be
treated as hazardous waste.[8] Containers can be triple-rinsed (or the equivalent) and then
offered for recycling or reconditioning.[4] Alternatively, puncture the packaging to render it
unusable for other purposes and dispose of it in a sanitary landfill.[4]

Chemical and Physical Properties

The following table summarizes key quantitative data for ATP disodium salt hydrate.

Property Value

Molecular Formula C10H14N5013P3Na2-3H20[2][7]
Formula Weight 605.19 g/mol [2]

Melting Point 176 °C[2]

Appearance White crystalline powder[2]
Solubility Soluble in water[1][2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ATP disodium
salt hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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